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Compound of Interest

Compound Name: 1-Bromo-2-chloroethane

Cat. No.: B052838 Get Quote

Technical Guide: Physical Properties of 1-
Bromo-2-chloroethane
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the key physical properties of 1-Bromo-
2-chloroethane, specifically its boiling point and density. The information is presented to be a

valuable resource for laboratory and research applications, with a focus on accurate data

presentation and experimental methodology.

Quantitative Data Summary
The physical properties of 1-Bromo-2-chloroethane have been determined and are

summarized in the table below for easy reference. These values represent a consensus from

multiple reliable sources.

Physical Property Value Conditions

Boiling Point 106-108 °C
Standard atmospheric

pressure

Density 1.723 - 1.73 g/mL 25 °C
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Experimental Protocols
Accurate determination of physical properties is fundamental in chemical research. The

following sections detail the standard experimental methodologies for measuring the boiling

point and density of liquid compounds such as 1-Bromo-2-chloroethane.

Determination of Boiling Point: Capillary Method
The capillary method is a common and reliable technique for determining the boiling point of a

small quantity of liquid.

Materials:

Thiele tube or other suitable heating bath (e.g., oil bath)

Thermometer (calibrated)

Capillary tubes (sealed at one end)

Small test tube

1-Bromo-2-chloroethane sample

Heat source (e.g., Bunsen burner or heating mantle)

Stand and clamps

Procedure:

Sample Preparation: A small amount (a few drops) of 1-Bromo-2-chloroethane is placed

into the small test tube.

Capillary Insertion: A capillary tube, sealed at one end, is inverted and placed into the test

tube containing the sample.

Apparatus Setup: The test tube is attached to a thermometer, ensuring the sample is level

with the thermometer bulb. This assembly is then clamped and immersed in a Thiele tube

filled with a heating oil (e.g., mineral oil).

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 7 Tech Support

https://www.benchchem.com/product/b052838?utm_src=pdf-body
https://www.benchchem.com/product/b052838?utm_src=pdf-body
https://www.benchchem.com/product/b052838?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b052838?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Heating: The Thiele tube is gently heated. As the temperature rises, the air trapped in the

capillary tube will expand and exit as a slow stream of bubbles.

Observation: The heating is continued until a continuous and rapid stream of bubbles

emerges from the capillary tube. At this point, the heat source is removed.

Boiling Point Determination: The liquid will begin to cool. The boiling point is the temperature

at which the stream of bubbles ceases and the liquid just begins to enter the capillary tube.

This is the temperature at which the vapor pressure of the sample equals the atmospheric

pressure.[1]

Determination of Density: Pycnometer Method
A pycnometer is a specialized flask used for the precise measurement of the density of a liquid.

Materials:

Pycnometer (a small glass flask with a fitted ground glass stopper with a capillary tube)

Analytical balance (accurate to ±0.001 g)

1-Bromo-2-chloroethane sample

Distilled water (for calibration)

Acetone (for cleaning and drying)

Water bath (for temperature control)

Procedure:

Cleaning and Drying: The pycnometer is thoroughly cleaned with a suitable solvent (e.g.,

acetone) and dried completely.

Mass of Empty Pycnometer: The mass of the clean, dry, and empty pycnometer is accurately

measured using an analytical balance.
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Mass of Pycnometer with Water: The pycnometer is filled with distilled water and placed in a

constant temperature water bath until it reaches thermal equilibrium (e.g., 25 °C). The

stopper is inserted, and any excess water that emerges from the capillary is carefully wiped

away. The mass of the pycnometer filled with water is then measured.

Mass of Pycnometer with Sample: The pycnometer is emptied, dried, and then filled with 1-
Bromo-2-chloroethane. The same procedure of thermal equilibration and mass

measurement is followed as with the water.

Calculation: The density of 1-Bromo-2-chloroethane is calculated using the following

formula:

Density of sample = [(Mass of pycnometer with sample) - (Mass of empty pycnometer)] /

[(Mass of pycnometer with water) - (Mass of empty pycnometer)] * Density of water at the

experimental temperature

Visualized Workflows and Relationships
To further elucidate the experimental processes and the underlying principles governing the

physical properties of 1-Bromo-2-chloroethane, the following diagrams are provided.
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Caption: Experimental workflow for determining the boiling point of 1-Bromo-2-chloroethane
using the capillary method.
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1. Measure mass of
clean, dry pycnometer

2. Fill with distilled water,
equilibrate temperature,

and measure mass

3. Empty, dry, and fill
with 1-Bromo-2-chloroethane

4. Equilibrate temperature
and measure mass

5. Calculate density using
the recorded masses and

the known density of water

Density of
1-Bromo-2-chloroethane
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Molecular Structure Factors

Resulting Physical Properties

1-Bromo-2-chloroethane
(C2H4BrCl)

Increased Molecular Weight
(vs. Ethane) Polar C-Br and C-Cl Bonds

Higher Boiling Point

Stronger van der Waals forces

Higher Density

Increased mass per unit volume Dipole-dipole interactions
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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